Cas no 2229233-11-6 (methyl 2-hydroxy-2-1-(1-methoxypropyl)cyclopropylacetate)

• Product Name: methyl 2-hydroxy-2-1-(1-methoxypropyl)cyclopropylacetate
• CAS No: 2229233-11-6
• MF: C₁₀H₁₈O₄
• MW: 202.247523784637
• CID: 6291169
• PubChem ID: 165695025
• Update Time: 2025-10-28

methyl 2-hydroxy-2-1-(1-methoxypropyl)cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-2-1-(1-methoxypropyl)cyclopropylacetate
• EN300-1998095
• 2229233-11-6
• methyl 2-hydroxy-2-[1-(1-methoxypropyl)cyclopropyl]acetate

• Inchi： 1S/C10H18O4/c1-4-7(13-2)10(5-6-10)8(11)9(12)14-3/h7-8,11H,4-6H2,1-3H3
• InChI Key： FMCOQQJNTQXBPV-UHFFFAOYSA-N
• SMILES： O(C)C(CC)C1(C(C(=O)OC)O)CC1

Computed Properties

• Exact Mass: 202.12050905g/mol
• Monoisotopic Mass: 202.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.8Ų

Additional information on methyl 2-hydroxy-2-1-(1-methoxypropyl)cyclopropylacetate

Exploring the Chemistry and Applications of Methyl 2-hydroxy-2-1-(1-methoxypropyl)cyclopropylacetate (CAS No. 2229233-11-6)

The compound methyl 2-hydroxy-2-1-(1-methoxypropyl)cyclopropylacetate (CAS No. 2229233-11-6) has garnered significant attention in recent years due to its unique structural features and potential applications in various industries. This ester derivative, characterized by its cyclopropyl ring and hydroxy-methoxy functional groups, presents interesting chemical properties that make it valuable for pharmaceutical research, fragrance development, and specialty chemical synthesis.

From a molecular perspective, methyl 2-hydroxy-2-1-(1-methoxypropyl)cyclopropylacetate combines several noteworthy structural elements. The cyclopropyl moiety introduces significant ring strain, which often translates to enhanced reactivity in chemical transformations. The presence of both hydroxy and methoxy groups on adjacent carbons creates opportunities for hydrogen bonding and specific molecular interactions, making this compound particularly interesting for drug design and material science applications.

Recent trends in chemical research have shown growing interest in cyclopropane-containing compounds, with scientists exploring their potential as bioisosteres in medicinal chemistry. The strained three-membered ring in methyl 2-hydroxy-2-1-(1-methoxypropyl)cyclopropylacetate can serve as a valuable building block for creating novel pharmaceutical intermediates. This aligns with current industry demands for innovative molecular scaffolds that can improve drug efficacy and reduce side effects.

The synthesis of methyl 2-hydroxy-2-1-(1-methoxypropyl)cyclopropylacetate typically involves multi-step organic reactions, with careful control of stereochemistry being crucial for obtaining the desired product. Modern synthetic approaches often employ catalytic methods to improve yield and selectivity, reflecting the pharmaceutical industry's push toward greener chemistry practices. Researchers have developed various protocols for preparing this compound, with some methods achieving excellent enantioselectivity when chiral auxiliaries or catalysts are employed.

In analytical chemistry, characterizing methyl 2-hydroxy-2-1-(1-methoxypropyl)cyclopropylacetate requires advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. The compound's unique fragmentation pattern in mass spectrometry serves as a valuable fingerprint for identification, while its distinct proton environment makes NMR analysis particularly informative. These characterization methods are essential for quality control in industrial applications and for verifying compound purity in research settings.

The stability profile of methyl 2-hydroxy-2-1-(1-methoxypropyl)cyclopropylacetate has been the subject of several studies, with researchers examining its behavior under various temperature and pH conditions. Understanding these stability parameters is crucial for determining appropriate storage conditions and predicting shelf life. The compound generally shows good stability in anhydrous environments at room temperature, though precautions against moisture are recommended for long-term storage.

From a commercial perspective, the market for cyclopropyl-containing specialty chemicals has seen steady growth, driven by increasing demand from the pharmaceutical and agrochemical sectors. Methyl 2-hydroxy-2-1-(1-methoxypropyl)cyclopropylacetate occupies a niche position in this market, serving as both a research chemical and potential intermediate for more complex molecules. Several specialty chemical suppliers have included this compound in their catalogs, reflecting its growing importance in synthetic chemistry.

Regulatory considerations for methyl 2-hydroxy-2-1-(1-methoxypropyl)cyclopropylacetate vary by region and intended use. While the compound itself isn't classified as hazardous under most regulatory frameworks, proper handling procedures should always be followed in laboratory and industrial settings. Researchers and manufacturers should consult relevant safety data sheets and stay informed about any updates to chemical regulations that might affect the compound's status.

Looking toward future applications, methyl 2-hydroxy-2-1-(1-methoxypropyl)cyclopropylacetate shows promise in several emerging areas of chemistry. Its potential use in the development of novel biodegradable polymers and green solvents aligns with current sustainability trends in the chemical industry. Additionally, the compound's structural features make it an interesting candidate for exploring new asymmetric synthesis methodologies, particularly in the context of chiral induction.

For researchers working with methyl 2-hydroxy-2-1-(1-methoxypropyl)cyclopropylacetate, several practical considerations should be noted. The compound's solubility profile makes it compatible with many common organic solvents, though optimal solvent choice may vary depending on the specific application. Standard laboratory safety practices, including proper ventilation and personal protective equipment, should be maintained when handling this chemical, as with all laboratory reagents.

The scientific literature contains numerous references to cyclopropyl derivatives similar to methyl 2-hydroxy-2-1-(1-methoxypropyl)cyclopropylacetate, highlighting the continued interest in this class of compounds. Recent publications have explored their use in drug discovery, material science, and catalysis, demonstrating the versatility of this molecular framework. As research progresses, we can expect to see new and innovative applications emerge for this interesting chemical entity.

In conclusion, methyl 2-hydroxy-2-1-(1-methoxypropyl)cyclopropylacetate (CAS No. 2229233-11-6) represents a valuable addition to the chemist's toolbox, offering unique structural features and promising applications across multiple disciplines. Its combination of cyclopropyl strain and functional group diversity makes it particularly attractive for synthetic and medicinal chemistry applications. As research into strained ring systems continues to advance, this compound is likely to play an increasingly important role in the development of new materials and bioactive molecules.